Cas no 4875-10-9 (2-nitrobenzene-1-thiol)

• Product Name: 2-nitrobenzene-1-thiol
• CAS No: 4875-10-9
• MF: C₆H₅NO₂S
• MW: 155.174400091171
• MDL: MFCD00797853
• CID: 330221
• PubChem ID: 21002
• Update Time: 2025-07-30

2-nitrobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-nitro-
• 2-NITROTHIOPHENOL
• 2-nitro-1-benzenethiol
• 2-nitrobenzene-1-thiol
• 2-nitro-benzenethiol
• 2-Sulphanylnitrobenzene
• 2-Thionitrobenzene
• Benzenethiol,2-nitro
• bis-o-nitrothiophenol
• nitrophenyl mercaptan
• o-Nitrobenzenethiol
• AC-13541
• W-106042
• AMY1797
• 87LAB89EM2
• DTXSID60197602
• EINECS 225-483-7
• A853182
• 2-NITROBENZENETHIOL
• NS00045228
• 4875-10-9
• Benzenethiol, nitro-
• o-nitrothiophenol
• SCHEMBL28593
• o-Mercaptonitrobenzene
• AKOS002286817
• JKIFPWHZEZQCQA-UHFFFAOYSA-N
• CHEMBL4458612
• nitrothiophenol
• EN300-81022
• MFCD00797853

• MDL： MFCD00797853
• Inchi： 1S/C6H5NO2S/c8-7(9)5-3-1-2-4-6(5)10/h1-4,10H
• InChI Key： JKIFPWHZEZQCQA-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 155.00400
• Monoisotopic Mass: 155.004099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.8

Experimental Properties

• Density: 1.362
• Boiling Point: 262.5°Cat760mmHg
• Flash Point: 112.6°C
• Refractive Index: 1.638
• PSA: 84.62000
• LogP: 2.40670